Cas no 111631-71-1 (Isoquinoline, 2-(chloroacetyl)-1,2,3,4-tetrahydro-1-methyl-)

• Product Name: Isoquinoline, 2-(chloroacetyl)-1,2,3,4-tetrahydro-1-methyl-
• CAS No: 111631-71-1
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 1199323
• Update Time: 2024-08-05

Isoquinoline, 2-(chloroacetyl)-1,2,3,4-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 2-(chloroacetyl)-1,2,3,4-tetrahydro-1-methyl-
• Ethanone, 2-chloro-1-(3,4-dihydro-1-methyl-2(1H)-isoquinolinyl)-

• Inchi： 1S/C12H14ClNO/c1-9-11-5-3-2-4-10(11)6-7-14(9)12(15)8-13/h2-5,9H,6-8H2,1H3
• InChI Key： UPZIRRDNHHJEPL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2=C(C1C)C=CC=C2)CCl

Computed Properties

• Exact Mass: 223.07652

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±42.0 °C(Predicted)
• PSA: 20.31
• pka: -1.01±0.40(Predicted)